Cas no 1220017-48-0 (5-Bromo-N-methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-2-pyridinamine)

• Product Name: 5-Bromo-N-methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-2-pyridinamine
• CAS No: 1220017-48-0
• MF: C₁₂H₁₇BrN₂O
• MW: 285.180182218552
• CID: 4687712
• Update Time: 2025-06-11

5-Bromo-N-methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-N-METHYL-N-(TETRAHYDRO-2H-PYRAN-4-YLMETHYL)-2-PYRIDINAMINE
• 5-Bromo-N-methyl-N-((tetrahydro-2H-pyran-4-yl)methyl)pyridin-2-amine
• 5-Acetamido-3,5-dideoxy-D-glycero-D-galacto-nonulopyranosonic Acid
• 5-bromo-N-methyl-N-(oxan-4-ylmethyl)pyridin-2-amine
• 5-Bromo-N-methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-2-pyridinamine

• Inchi： 1S/C12H17BrN2O/c1-15(9-10-4-6-16-7-5-10)12-3-2-11(13)8-14-12/h2-3,8,10H,4-7,9H2,1H3
• InChI Key： OQZMPZWPNNXNMU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N(C)CC1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Topological Polar Surface Area: 25.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Bromo-N-methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-2-pyridinamine

Recent Advances in the Study of 5-Bromo-N-methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-2-pyridinamine (CAS: 1220017-48-0)

5-Bromo-N-methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-2-pyridinamine (CAS: 1220017-48-0) has recently emerged as a compound of significant interest in medicinal chemistry and drug discovery. This pyridine derivative, characterized by its unique bromine substitution and tetrahydropyranylmethylamine moiety, has shown promising pharmacological properties in recent studies. The compound's structural features make it particularly valuable as a building block in the synthesis of potential therapeutic agents targeting various disease pathways.

Recent research published in the Journal of Medicinal Chemistry (2023) has demonstrated the compound's utility as a key intermediate in the development of kinase inhibitors. The bromine atom at the 5-position of the pyridine ring serves as an excellent handle for further functionalization through cross-coupling reactions, while the N-methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)amine moiety contributes to improved pharmacokinetic properties. These structural characteristics have made 1220017-48-0 particularly valuable in structure-activity relationship (SAR) studies for several drug discovery programs.

A notable application of this compound appears in recent patent filings (WO2023056421) where it serves as a precursor for novel Bruton's tyrosine kinase (BTK) inhibitors. The research team at Vertex Pharmaceuticals utilized 5-Bromo-N-methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-2-pyridinamine to develop a series of potent and selective BTK inhibitors with improved blood-brain barrier penetration. This represents a significant advancement in the treatment of central nervous system lymphomas and autoimmune disorders.

In synthetic chemistry, recent methodological developments have improved the production efficiency of 1220017-48-0. A 2024 study in Organic Process Research & Development reported an optimized synthetic route that achieves 78% overall yield through a four-step process starting from commercially available 2,5-dibromopyridine. The improved synthetic accessibility has made this compound more readily available for broader research applications.

The compound's physicochemical properties have been extensively characterized in recent investigations. With a calculated logP of 2.1 and good solubility in common organic solvents, 5-Bromo-N-methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-2-pyridinamine demonstrates favorable characteristics for medicinal chemistry applications. Its stability under various pH conditions (2-9) has been confirmed through accelerated stability studies, making it suitable for diverse synthetic transformations.

Emerging research suggests potential applications of this compound beyond its current uses. Preliminary studies presented at the 2024 American Chemical Society National Meeting indicate that derivatives of 1220017-48-0 show moderate activity against certain cancer cell lines, particularly in hematological malignancies. While these findings are still in early stages, they open new avenues for further investigation into the compound's therapeutic potential.

From a safety perspective, recent toxicological assessments (published in Regulatory Toxicology and Pharmacology, 2023) have established an initial safety profile for this compound. Acute toxicity studies in rodent models showed no significant adverse effects at doses up to 500 mg/kg, suggesting a relatively safe profile for research use. However, comprehensive chronic toxicity studies are still needed for potential therapeutic applications.

The pharmaceutical industry's interest in 1220017-48-0 continues to grow, as evidenced by increasing numbers of patent applications citing this compound. Its versatility as a synthetic intermediate and promising biological activity profile position it as an important molecule in current drug discovery efforts. Future research directions likely include exploration of its applications in targeted protein degradation and PROTAC development, areas that are rapidly gaining attention in medicinal chemistry.